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N-cyclohexyl-3-

(propionylamino)benzamide

Cat. No.: B3650994

Get Quote

Introduction & Mechanism of Action
N-cyclohexyl-3-(propionylamino)benzamide represents a specific class of "privileged

structures" in medicinal chemistry. The molecule features a benzamide core substituted with a

cyclohexyl group at the amide nitrogen and a propionylamino group at the meta (3-) position.

Pharmacological Significance[1][2][3]
Antiviral Activity (EV71/HCV): The 3-propionamidobenzamide moiety is a critical

pharmacophore for inhibiting Enterovirus 71 (EV71). Structure-Activity Relationship (SAR)

studies indicate that the propionyl group at the C3 position is essential for potent antiviral

activity, likely functioning by binding to the hydrophobic pocket of the viral capsid protein

(VP1), thereby stabilizing the capsid and preventing viral uncoating (Capsid Binding

Inhibition) [1, 2].

Soluble Epoxide Hydrolase (sEH) Inhibition: Benzamide derivatives, particularly those with

lipophilic N-substituents (like cyclohexyl), are established inhibitors of sEH. This enzyme

hydrolyzes anti-inflammatory epoxyeicosatrienoic acids (EETs) into diols; inhibiting sEH

stabilizes EETs, offering therapeutic potential for hypertension and inflammation [3].
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Molecular Pathway Diagram
The following diagram illustrates the dual potential mechanisms of action for this compound

class.
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Caption: Dual mechanism of action showing viral capsid stabilization and sEH enzymatic

inhibition pathways.

Reagent Preparation & Solubility
To ensure assay reproducibility, proper solubilization is critical. The cyclohexyl and benzamide

groups confer significant lipophilicity.

Stock Solution: Dissolve the compound in 100% DMSO to a concentration of 10 mM. Vortex

for 1 minute and sonicate if necessary.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution: Dilute the stock in the respective assay buffer (e.g., MEM for cell assays,

Tris-HCl for enzymatic assays). The final DMSO concentration in the assay should not

exceed 0.5% to prevent solvent toxicity.

Protocol A: Antiviral Efficacy Assay (EV71)[4]
This protocol measures the compound's ability to inhibit Enterovirus 71 (EV71) replication in

Vero cells using a Cytopathic Effect (CPE) inhibition readout.
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Materials
Cell Line: Vero cells (ATCC CCL-81).

Virus: Enterovirus 71 (strain SZ-98 or BrCr).[1]

Media: MEM supplemented with 2% FBS (Assay Medium) and 10% FBS (Growth Medium).

Reagent: Cell Titer-Glo® or MTS (CellTiter 96® AQueous One Solution).

Experimental Workflow
Cell Seeding:

Seed Vero cells into 96-well plates at 1 × 10⁴ cells/well in Growth Medium.

Incubate overnight at 37°C, 5% CO₂ until 90% confluent.

Compound Treatment:

Prepare serial dilutions of N-cyclohexyl-3-(propionylamino)benzamide in Assay

Medium (range: 0.1 µM to 100 µM).

Remove Growth Medium from plates and add 50 µL of compound dilution to triplicate

wells.

Viral Infection:

Add 50 µL of EV71 virus suspension at a Multiplicity of Infection (MOI) of 0.1 TCID₅₀/cell.

Controls:

Cell Control (CC): Uninfected cells + Media only.

Virus Control (VC): Infected cells + DMSO vehicle.

Incubation:
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Incubate plates at 37°C, 5% CO₂ for 48–72 hours until the Virus Control wells show 100%

CPE (cell death).

Readout (MTS Assay):

Add 20 µL of MTS reagent to each well.

Incubate for 2–4 hours at 37°C.

Measure absorbance at 490 nm using a microplate reader.

Data Analysis
Calculate the percentage of protection using the formula:

[2][3]

EC₅₀: Concentration required to achieve 50% protection.

CC₅₀ (Cytotoxicity): Perform the same assay without virus to determine the concentration

that kills 50% of cells.

Selectivity Index (SI):

. A viable candidate typically requires SI > 10.

Protocol B: Soluble Epoxide Hydrolase (sEH)
Inhibition Assay
This biochemical assay quantifies the inhibition of sEH enzymatic activity using a fluorogenic

substrate, PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester-2-oxiraneacetic

acid).

Materials
Enzyme: Recombinant human sEH (hsEH).

Substrate: PHOME (creates a fluorescent reporter upon hydrolysis).
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Buffer: 25 mM Bis-Tris-HCl (pH 7.0), 1 mg/mL BSA.

Detection: Fluorescence Plate Reader (Ex: 330 nm / Em: 465 nm).

Experimental Workflow
Enzyme Pre-incubation:

Prepare 20 µL of hsEH enzyme solution (approx. 1 nM final concentration) in assay buffer.

Add 20 µL of compound inhibitor (serial dilutions from 1 nM to 10 µM).

Incubate at 30°C for 5 minutes to allow inhibitor binding.

Substrate Addition:

Add 160 µL of PHOME substrate solution (final concentration 50 µM).

Kinetic Measurement:

Immediately monitor fluorescence (Ex 330 nm / Em 465 nm) kinetically for 10–30 minutes

at 30°C.

The hydrolysis of PHOME produces 6-methoxy-2-naphthaldehyde, which is highly

fluorescent.

Analysis:

Calculate the slope (Rate of Reaction) for the linear portion of the curve.

Determine % Inhibition relative to the DMSO vehicle control.

Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

Summary of Expected Results
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Assay Type Parameter
Typical Range
(Active)

Notes

Antiviral (EV71) EC₅₀ 0.5 – 10 µM

High potency

indicates effective

capsid binding.

Cytotoxicity CC₅₀ > 50 µM

Low toxicity is

essential for a high

Selectivity Index.

Enzymatic (sEH) IC₅₀ 1 – 100 nM

Benzamides are often

nanomolar inhibitors

of sEH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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